Cas no 801152-34-1 (1-(2-Bromoethyl)-4-methylpiperazine)

• Product Name: 1-(2-Bromoethyl)-4-methylpiperazine
• CAS No: 801152-34-1
• MF: C₇H₁₅BrN₂
• MW: 207.111400842667
• MDL: MFCD12068401
• CID: 712785
• PubChem ID: 29919993
• Update Time: 2025-06-08

1-(2-Bromoethyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(2-bromoethyl)-4-methyl-
• 1-(2-bromoethyl)-4-methyl-piperazin
• 1-(2-BROMO-ETHYL)-4-METHYL-PIPERAZINE
• 1-(2-BROMOETHYL)-4-METHYLPIPERAZINE
• 1-(2-bromoethyl)-4-methyl-piperazine dihydrobromide
• 1-(2-BroMoethyl)-4-Methylpiperazine dihydrobroMide
• Piperazine,1-(2-bromoethyl)-4-methyl-(8CI)
• 1-(2-Bromoethyl)-4-methylpiperazine (ACI)
• AKOS010541441
• AB90280
• N10566
• J-502951
• piperazine, 1-(2-bromoethyl)-4-methyl- (8ci)
• CS-0058790
• 801152-34-1
• BDZFKMQSWMOHKK-UHFFFAOYSA-N
• AMY23891
• A864747
• SCHEMBL990006
• 2-(chloromethyl)thiazolo[5,4-b]pyridine
• C7H15BrN2
• 1-(2-Bromoethyl)-4-methylpiperazine

• MDL： MFCD12068401
• Inchi： 1S/C7H15BrN2/c1-9-4-6-10(3-2-8)7-5-9/h2-7H2,1H3
• InChI Key： BDZFKMQSWMOHKK-UHFFFAOYSA-N
• SMILES： BrCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 206.04200
• Monoisotopic Mass: 206.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 0.50450

Additional information on 1-(2-Bromoethyl)-4-methylpiperazine

Comprehensive Guide to 1-(2-Bromoethyl)-4-methylpiperazine (CAS No. 801152-34-1): Properties, Applications, and Industry Insights

1-(2-Bromoethyl)-4-methylpiperazine (CAS No. 801152-34-1) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This brominated derivative of 4-methylpiperazine is valued for its versatile reactivity, particularly in the synthesis of complex molecules. With the growing demand for high-purity intermediates in drug discovery, this compound has garnered significant attention from researchers exploring structure-activity relationships (SAR) and small-molecule therapeutics.

The molecular structure of 1-(2-Bromoethyl)-4-methylpiperazine features a reactive bromoethyl group, enabling efficient alkylation reactions. This property makes it a key building block for constructing N-heterocyclic scaffolds, which are prevalent in bioactive compounds. Recent trends in AI-driven drug design and combinatorial chemistry have further amplified its relevance, as researchers seek modular components for high-throughput screening libraries.

From a synthetic chemistry perspective, this compound demonstrates excellent compatibility with cross-coupling reactions and nucleophilic substitutions. Its stability under various conditions makes it suitable for multi-step synthesis, addressing the pharmaceutical industry's need for scalable intermediates. Notably, its application extends to developing targeted drug delivery systems, where the piperazine moiety contributes to enhanced solubility and bioavailability.

Quality control of CAS No. 801152-34-1 is critical, with advanced analytical techniques like HPLC and GC-MS ensuring batch-to-batch consistency. The compound's purity profile is frequently discussed in forums focused on GMP-compliant synthesis, reflecting industry shifts toward quality-by-design (QbD) principles. Environmental considerations also drive innovation, with greener protocols being developed for its production.

Emerging applications include its use in bioconjugation chemistry for proteomics research and as a linker in peptide mimetics. These developments align with increasing searches for "click chemistry reagents" and "custom synthesis solutions" across scientific databases. The compound's role in preclinical development continues to expand, particularly in CNS-targeted compounds where the piperazine group modulates blood-brain barrier penetration.

Storage and handling recommendations for 1-(2-Bromoethyl)-4-methylpiperazine emphasize protection from moisture and light, with inert atmosphere storage being optimal. These protocols mirror best practices for air-sensitive reagents, a topic of growing interest among laboratory safety communities. The compound's material safety data sheet (MSDS) provides essential guidance for researchers working under ISO 9001 certified conditions.

Market analyses indicate steady growth in demand for 801152-34-1, paralleling the expansion of contract research organizations (CROs) and specialty chemical suppliers. This trend reflects broader industry movements toward outsourced drug development and fragment-based drug discovery. Technical discussions often highlight its cost-effectiveness compared to alternative intermediates in medicinal chemistry campaigns.

Future research directions may explore its potential in covalent inhibitor design, leveraging the bromoethyl group's electrophilic character. Such applications resonate with current interests in irreversible enzyme inhibitors and kinase-targeted therapies. The compound's molecular properties continue to inspire innovations in computer-assisted molecular modeling and virtual screening platforms.